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Compound of Interest

Compound Name: 9H-Thioxanthene, 2-bromo-

Cat. No.: B15416190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 2-bromothioxanthen-9-one. This document is intended
for researchers and professionals in the fields of medicinal chemistry, pharmacology, and
materials science.

Core Molecular Data

2-Bromothioxanthen-9-one is a halogenated derivative of thioxanthen-9-one, a heterocyclic
compound with a sulfur atom in the central ring. Its chemical and physical properties are
summarized below.

Property Value Source(s)
Molecular Formula Ci3H7BrOS [1]
Molecular Weight 291.16 g/mol [1]
CAS Number 20077-10-5 [1]

White to orange to green
Appearance [1]
powder to crystal

Melting Point 164 - 168 °C [1]

Purity =>96% (GC) [1]
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Synthesis and Experimental Protocols

While a detailed, step-by-step experimental protocol for the synthesis of 2-bromothioxanthen-9-
one is not readily available in the public domain, a general synthetic approach involves the
cyclization of a diaryl sulfide precursor. A plausible synthetic route is outlined below.

General Synthesis Workflow

The synthesis of thioxanthen-9-ones can be achieved through the reaction of (2-fluorophenyl)
(2-halophenyl)methanones with a sulfur source, such as sodium sulfide.[2] The following
diagram illustrates a generalized workflow for the synthesis of a thioxanthen-9-one scaffold.
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Precursor Synthesis

2-halobenzaldehyde

1-bromo-2-
fluorobenzene

Grignard Reaction Diaryl Methanol (2-fluoroy
rd Re: n P - phenyl)
Intermediate CHEEEm (@6, PES) (2-halophenyl)methanone
Cyclization

T 9H-Thioxanthen-9-one
Na2S-9H20 Cyclization in DMF Scaffold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]
o 2. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Bromothioxanthen-9-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15416190#2-bromothioxanthen-9-one-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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